Cas no 787-87-1 (N-[4-(2,5-Dioxo-4-Oxazolidinyl)butyl]-2,2,2-trifluoroacetamide)

• Product Name: N-[4-(2,5-Dioxo-4-Oxazolidinyl)butyl]-2,2,2-trifluoroacetamide
• CAS No: 787-87-1
• MF: C₉H₁₁F₃N₂O₄
• MW: 268.189852952957
• CID: 1794019
• PubChem ID: 14019387
• Update Time: 2025-04-21

N-[4-(2,5-Dioxo-4-Oxazolidinyl)butyl]-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2,5-Dioxo-4-Oxazolidinyl)butyl]-2,2,2-trifluoroacetamide
• ε,N-Trifluoroacetyl-,N-carboxy-L-lysine Anhydride
• N-[4-(2,5-dioxo-1,3-oxazolidin-4-yl)butyl]-2,2,2-trifluoroacetamide
• N-CARBOXY ANHYRIDE-N-TRIFLUORO ACETYL LYSINE
• MFCD11046652
• 787-87-1
• Acetamide, N-[4-(2,5-dioxo-4-oxazolidinyl)butyl]-2,2,2-trifluoro-
• CERAPP_40346
• DTXSID80866085
• n-[4-(2,5-dioxooxazolidin-4-yl)butyl]-2,2,2-trifluoracetamide
• SY068906
• SCHEMBL4416059
• acetamide,n-[4-(2,5-dioxo-4-oxazolidinyl)butyl]-2,2,2-trifluoro-
• DTXSID90554380

• Inchi： 1S/C9H11F3N2O4/c10-9(11,12)7(16)13-4-2-1-3-5-6(15)18-8(17)14-5/h5H,1-4H2,(H,13,16)(H,14,17)
• InChI Key： KWNIHCJDDYRQFW-UHFFFAOYSA-N
• SMILES： FC(C(NCCCCC1C(=O)OC(N1)=O)=O)(F)F

Computed Properties

• Exact Mass: 268.06713
• Monoisotopic Mass: 268.06709132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.377±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.8 g/l) (25 º C),
• PSA: 84.5